Cas no 478247-41-5 (2-(Isopropylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol)

• Product Name: 2-(Isopropylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol
• CAS No: 478247-41-5
• MF: C₁₃H₁₄N₂O₃S₂
• MW: 310.391860485077
• CID: 5026316
• Update Time: 2023-08-25

2-(Isopropylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 2-(isopropylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol
• 5-(benzenesulfonyl)-2-(propan-2-ylsulfanyl)pyrimidin-4-ol
• MLS000755208
• HMS2641K06
• SMR000338085
• 2-(Isopropylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol

• Inchi： 1S/C13H14N2O3S2/c1-9(2)19-13-14-8-11(12(16)15-13)20(17,18)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,14,15,16)
• InChI Key： BGEWLDNJLCIOCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C(NC1=O)SC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 539
• XLogP3: 2
• Topological Polar Surface Area: 109